Cas no 41320-98-3 (3,4-Dibromoquinolin-2-amine)

• Product Name: 3,4-Dibromoquinolin-2-amine
• CAS No: 41320-98-3
• MF: C₉H₆Br₂N₂
• MW: 301.965340137482
• CID: 2826766
• PubChem ID: 53485555
• Update Time: 2025-04-21

3,4-Dibromoquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromoquinolin-2-amine
• 2-Amino-3,4-dibromoquinoline
• DTXSID50704687
• DB-083434
• 41320-98-3
• 3,4-Dibromoquinolin-2-amine

• Inchi： 1S/C9H6Br2N2/c10-7-5-3-1-2-4-6(5)13-9(12)8(7)11/h1-4H,(H2,12,13)
• InChI Key： YTJQPGCOXZDRRC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N)N=C2C=CC=CC2=1)Br

Computed Properties

• Exact Mass: 301.88772Da
• Monoisotopic Mass: 299.88977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9Ų